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Bioequivalence Data for Oxaprozin Tablets

The table below summarizes the key findings from a bioequivalence study of two oxaprozin enteric-coated

tablet formulations in 20 healthy volunteers [1].

Parameter Reference Preparation Test Preparation

| AUC0→264h (μg·h/mL) | 4,917.44 ± 629.57 | 4,604.30 ± 737.83 | | Cmax (μg/mL) | 52.34 ± 7.68 | 48.66 ±

4.87 | | Tmax (h) | 18.70 ± 2.27 | 19.30 ± 1.63 | | Relative Bioavailability | | 94.0% ± 13.7% |

Conclusion & Bioequivalence Assessment: The study concluded that the test and reference formulations

showed no significant difference in their main pharmacokinetic parameters. The 90% confidence intervals

for the ratios of AUC and Cmax fell within the standard bioequivalence acceptance range (80%-125%).

Therefore, the two formulations were considered bioequivalent [1].

Experimental Protocol for Oxaprozin Analysis

The study used a validated High-Performance Liquid Chromatography (HPLC) method to determine

oxaprozin concentration in plasma [1].
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Chromatographic Conditions:

Column: C18 column
Mobile Phase: Methanol and 12.5 mmol/L ammonium acetate buffer solution in a ratio of

71:29, with the buffer pH adjusted to 3.0.
Detection: Not explicitly stated, but commonly UV detection is used.

Sample Preparation: Plasma samples underwent protein precipitation before injection into the

HPLC system [1].

Method Validation:

Linearity: The method was linear across a concentration range of 0.50 to 70.56 μg·mL⁻¹.
Precision: The intra-day and inter-day precision, measured as Relative Standard Deviation

(RSD), were less than 12.33% and 10.42%, respectively [1].

Study Design: A randomized, two-way crossover study. Each of the 20 healthy volunteers received a

single 0.4 g dose of both the test and reference preparations after an overnight fast, with a washout

period between doses [1].

Protocol Overview from a Similar Enteric-Coated Drug
Study

Since details on the oxaprozin study's execution are limited, the protocol from a bioequivalence study on

enteric-coated omeprazole provides a robust reference for standard practices [2].

Objective: To investigate the relative bioavailability and bioequivalence of two enteric-coated

omeprazole formulations under both fasting and fed conditions [2].

Overall Design: An open-label, single-center study consisting of two consecutive randomized, two-

period, two-way crossover trials (one under fasting conditions, the other under fed conditions) [2].

Dosing and Sampling: Healthy volunteers received repeated once-daily doses for 7 days to account

for the drug's time-dependent pharmacokinetics. On day 7, blood samples were collected over 12 hours

for plasma concentration analysis [2].
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Analytical Method: Omeprazole plasma concentrations were quantified using a validated reverse-

phase HPLC method with UV detection (HPLC-UV) [2].

This workflow can be represented by the following diagram, which illustrates the key stages of a typical

bioequivalence study for enteric-coated formulations:

Bioequivalence Study Workflow for Enteric-Coated Tablets
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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